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Compound of Interest

Compound Name: ABBV-744

Cat. No.: B605083 Get Quote

This document provides essential safety and logistical information for the proper disposal of

ABBV-744, a BDII-selective BET bromodomain inhibitor. The following procedures are

designed to ensure the safe handling and disposal of this compound in a laboratory setting,

minimizing risks to personnel and the environment.

Safety and Handling Precautions
ABBV-744 is a chemical compound intended for research use only. It is crucial to adhere to

standard laboratory safety protocols when handling this substance. The Safety Data Sheet

(SDS) indicates that ABBV-744 is harmful if swallowed, causes skin irritation, and causes

serious eye irritation. It may also cause respiratory irritation.

Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves should be worn at all times.

Eye Protection: Safety glasses or goggles are mandatory.

Lab Coat: A lab coat should be worn to protect from skin contact.

Respiratory Protection: If handling the solid form and creating dust is possible, a NIOSH-

approved respirator is recommended.

Handling:
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Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Avoid prolonged or repeated exposure.

Keep away from sources of ignition and take precautionary measures against static

discharge.

Ensure the container is tightly closed when not in use.

Quantitative Data
Property Value Reference

Molecular Formula C₂₈H₃₀FN₃O₄ [1]

Molecular Weight 491.55 g/mol [1]

CAS Number 2138861-99-9 [1]

Appearance Solid [2]

Solubility

DMSO: 94 mg/mL (191.22

mM)[1], 100 mg/mL (203.44

mM)[2], 98 mg/mL (199.36

mM)[3], 30 mg/mL[4] Water:

Insoluble[1] Ethanol:

Insoluble[1] DMF: 30 mg/ml[4]

DMSO:PBS (pH 7.2) (1:3):

0.25 mg/ml[4]

Storage (Lyophilized)

Store at -20°C, keep

desiccated. Stable for 36

months.

[1][4]

Storage (In Solution)

Store at -20°C and use within

1 month to prevent loss of

potency. Aliquot to avoid

multiple freeze/thaw cycles.[1]

In solvent: -80°C, 6 months;

-20°C, 1 month (stored under

nitrogen).[2]
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Disposal Procedures
The disposal of ABBV-744 and its containers must be conducted in accordance with all

applicable local, state, and federal regulations.

Step 1: Waste Identification and Segregation

All materials contaminated with ABBV-744, including unused product, empty containers, and

disposable labware (e.g., pipette tips, tubes), should be considered chemical waste.

Segregate this waste from other laboratory waste streams.

Step 2: Waste Collection

Collect solid waste in a designated, properly labeled, and sealed container.

Collect liquid waste (e.g., solutions in DMSO) in a separate, compatible, and clearly labeled

waste container.

Step 3: Labeling

The waste container must be clearly labeled with "Hazardous Waste" and the full chemical

name: "N-ethyl-4-[2-(4-fluoro-2,6-dimethylphenoxy)-5-(1-hydroxy-1-methylethyl)phenyl]-6,7-

dihydro-6-methyl-7- oxo-1H-pyrrolo[2,3-c]pyridine-2-carboxamide" or "ABBV-744".

The label should also include the primary hazards: "Harmful," "Irritant."

Step 4: Storage of Waste

Store the sealed waste container in a designated hazardous waste accumulation area.

This area should be secure, well-ventilated, and away from incompatible materials.

Step 5: Final Disposal

Arrange for the pickup and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed chemical waste disposal

contractor.
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Do not dispose of ABBV-744 down the drain or in the regular trash.

Experimental Workflow for Disposal

ABBV-744 Disposal Workflow

Start: Handling ABBV-744 Waste

1. Identify & Segregate Waste
(Solid vs. Liquid, Contaminated materials)

2a. Collect Solid Waste
(Labeled, sealed container)

2b. Collect Liquid Waste
(Labeled, compatible container)

3. Label Waste Container
('Hazardous Waste', Chemical Name, Hazards)

4. Store in Designated Area
(Secure, ventilated)

5. Final Disposal
(Contact EHS/Licensed Contractor)

End: Proper Disposal Complete

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b605083?utm_src=pdf-body
https://www.benchchem.com/product/b605083?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605083?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Logical workflow for the proper disposal of ABBV-744.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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